Cas no 2158687-24-0 (4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol)

• Product Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol
• CAS No: 2158687-24-0
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 6089536
• PubChem ID: 165524454
• Update Time: 2025-07-20

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol
• 2158687-24-0
• EN300-1625940

• Inchi： 1S/C9H16N2OS/c1-4-8-10-11-9(13-8)5-6(2)7(3)12/h6-7,12H,4-5H2,1-3H3
• InChI Key： PTOFSGHEDMAIRG-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1CC(C)C(C)O

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.2Ų

Additional information on 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol

Comprehensive Overview of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol (CAS No. 2158687-24-0)

The compound 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol (CAS No. 2158687-24-0) is a structurally unique molecule featuring a 1,3,4-thiadiazole core linked to a branched aliphatic chain. Its molecular architecture combines a heterocyclic moiety with a hydroxyl-functionalized hydrocarbon tail, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the thiadiazole ring, known for its bioactivity, and the ethyl and methyl substituents contribute to its potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol has surged due to their versatility in addressing challenges in medicinal chemistry and sustainable agriculture. Researchers are particularly intrigued by its potential as a scaffold for designing enzyme inhibitors or antimicrobial agents, aligning with global trends targeting antibiotic resistance and precision farming. The compound’s CAS No. 2158687-24-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol typically involves multi-step organic reactions, including cyclization and functional group transformations. Its thiadiazole ring is synthesized via condensation reactions, while the aliphatic side chain is introduced through selective alkylation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structure, ensuring compliance with industry standards for high-value intermediates.

From an industrial perspective, this compound’s stability and solubility profile make it a candidate for formulation optimization in pharmaceuticals. Its logP value and hydrogen-bonding capacity are often discussed in forums focused on drug delivery systems, a hot topic in personalized medicine. Additionally, its potential role in green chemistry initiatives—such as catalyzing reactions under mild conditions—resonates with the growing emphasis on eco-friendly synthesis.

In agrochemical applications, derivatives of 1,3,4-thiadiazole have demonstrated efficacy as plant growth regulators or pest control agents. The ethyl-thiadiazolyl motif in CAS 2158687-24-0 could be leveraged to develop next-generation biopesticides, addressing the need for low-toxicity alternatives in integrated pest management. This aligns with consumer trends favoring organic farming and sustainable crop protection.

Safety and regulatory aspects of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol are under continuous evaluation. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its environmental fate and biodegradability are also key considerations, particularly for industries adhering to REACH and OECD guidelines.

In summary, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-methylbutan-2-ol (CAS No. 2158687-24-0) represents a promising compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its structural features and functional adaptability position it as a valuable asset in research and industrial applications, driving interest across scientific and commercial communities.